Cas no 302931-65-3 (2,2-Bis(decyl)propane-1,3-dithiol)

2,2-Bis(decyl)propane-1,3-dithiol is a branched dithiol compound featuring two decyl chains and a central propane-1,3-dithiol moiety. Its unique structure imparts excellent hydrophobic properties and stability, making it suitable for applications requiring thiol-based functionalization or crosslinking. The long alkyl chains enhance solubility in nonpolar solvents, while the dithiol group provides reactivity for metal coordination or polymer modification. This compound is particularly useful in materials science, where controlled thiol-ene reactions or surface functionalization are needed. Its high molecular weight and steric hindrance contribute to improved thermal and oxidative resistance compared to shorter-chain dithiols.
2,2-Bis(decyl)propane-1,3-dithiol structure
302931-65-3 structure
Product Name:2,2-Bis(decyl)propane-1,3-dithiol
CAS No:302931-65-3
MF:C23H48S2
MW:388.757225036621
CID:4644388
Update Time:2025-08-05

2,2-Bis(decyl)propane-1,3-dithiol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedithiol, 2,2-didecyl-
    • 2,2-Bis(decyl)propane-1,3-dithiol
    • Inchi: 1S/C23H48S2/c1-3-5-7-9-11-13-15-17-19-23(21-24,22-25)20-18-16-14-12-10-8-6-4-2/h24-25H,3-22H2,1-2H3
    • InChI Key: IKOBKNJGRTUUKH-UHFFFAOYSA-N
    • SMILES: C(S)C(CCCCCCCCCC)(CCCCCCCCCC)CS

2,2-Bis(decyl)propane-1,3-dithiol Pricemore >>

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Additional information on 2,2-Bis(decyl)propane-1,3-dithiol

Professional Introduction to 2,2-Bis(decyl)propane-1,3-dithiol (CAS No. 302931-65-3)

2,2-Bis(decyl)propane-1,3-dithiol, with the chemical formula C24H51S2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 302931-65-3, is particularly recognized for its unique structural properties and potential applications in various scientific domains.

The molecular structure of 2,2-Bis(decyl)propane-1,3-dithiol consists of a propane backbone with two decyl groups attached at the 1 and 3 positions, each linked by a dithiol (sulfhydryl) group. This configuration imparts specific chemical characteristics that make it a valuable candidate for industrial and laboratory applications. The presence of sulfhydryl groups enhances its reactivity, making it useful in the synthesis of more complex molecules and materials.

In recent years, 2,2-Bis(decyl)propane-1,3-dithiol has been studied extensively for its potential role in the development of novel materials and pharmaceuticals. One of the most promising areas of research involves its use as an intermediate in polymer synthesis. The compound's ability to form stable thiolate anions allows it to participate in various organic reactions, including cross-coupling and polymerization processes. These reactions are crucial for creating advanced materials with tailored properties, such as conductive polymers and high-performance elastomers.

The pharmaceutical industry has also shown interest in 2,2-Bis(decyl)propane-1,3-dithiol due to its potential biological activity. Preliminary studies suggest that this compound may exhibit properties beneficial in drug development. Specifically, its sulfhydryl groups can interact with biological targets, making it a candidate for designing molecules that modulate enzyme activity or cell signaling pathways. Such interactions are fundamental to developing new therapeutic agents that address various diseases.

One of the most exciting applications of 2,2-Bis(decyl)propane-1,3-dithiol is in the field of nanotechnology. Researchers have explored its use as a building block for self-assembling structures. The compound's ability to form stable monolayers and micelles makes it ideal for creating nanoscale devices and sensors. These applications range from drug delivery systems to advanced diagnostic tools, showcasing the versatility of this chemical.

The synthesis of 2,2-Bis(decyl)propane-1,3-dithiol is another area where significant progress has been made. Modern synthetic techniques have enabled researchers to produce this compound with high purity and yield. These advancements have opened up new possibilities for its application in both academic research and industrial processes. For instance, catalytic methods have been developed to streamline the synthesis pathway, reducing costs and improving efficiency.

The environmental impact of using 2,2-Bis(decyl)propane-1,3-dithiol is also a topic of interest. Studies have been conducted to assess its biodegradability and toxicity profile. The results indicate that while the compound is relatively stable under normal conditions, it can be broken down into less harmful substances under specific environmental conditions. This information is crucial for ensuring that its use does not pose significant risks to ecosystems.

In conclusion, 2,2-Bis(decyl)propane-1,3-dithiol (CAS No. 302931-65-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical properties make it valuable in polymer science, pharmaceutical development, nanotechnology, and environmental science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovation.

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